Cas no 19837-81-1 (4-Amino-N-(3-chlorophenyl)benzenesulfonamide)

4-Amino-N-(3-chlorophenyl)benzenesulfonamide structure
19837-81-1 structure
Product Name:4-Amino-N-(3-chlorophenyl)benzenesulfonamide
CAS No:19837-81-1
MF:C12H11ClN2O2S
MW:282.745940446854
MDL:MFCD03147576
CID:180887
PubChem ID:2357660
Update Time:2025-04-19

4-Amino-N-(3-chlorophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(3-chlorophenyl)-
    • 4-Amino-N-(3-chlorophenyl)benzenesulfonamide
    • 4-AMINO-N-(3-CHLORO-PHENYL)-BENZENESULFONAMIDE
    • N(1)-(3'-Chlor-phenyl)-sulfanilamid
    • N1-(m-Chlor-phenyl)-sulfanilamid
    • sulfanilic acid-(3-chloro-anilide)
    • Sulfanilsaeure-(3-chlor-anilid)
    • SCHEMBL343776
    • Benzenesulfonamide, 4-amino-N-(3-chlorophenyl)-
    • FT-0683614
    • EN300-02196
    • CHEMBL227492
    • MFCD03147576
    • AKOS000115548
    • DTXSID20368235
    • SB82466
    • TS-00992
    • Z56840534
    • 4-amino-N-(3-chlorophenyl)benzene-1-sulfonamide
    • 19837-81-1
    • STK801320
    • benzenesulfonamide, 4-amino-N(S)-(3-chlorophenyl)-
    • G32156
    • ALBB-012590
    • MDL: MFCD03147576
    • Inchi: 1S/C12H11ClN2O2S/c13-9-2-1-3-11(8-9)15-18(16,17)12-6-4-10(14)5-7-12/h1-8,15H,14H2
    • InChI Key: ZVOMLEQGMOLOEM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 282.02300
  • Monoisotopic Mass: 282.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.466
  • Boiling Point: 467 °C at 760 mmHg
  • Flash Point: 236.3 °C
  • Refractive Index: 1.674
  • PSA: 80.57000
  • LogP: 4.45800

4-Amino-N-(3-chlorophenyl)benzenesulfonamide Security Information

  • HazardClass:IRRITANT

4-Amino-N-(3-chlorophenyl)benzenesulfonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Amino-N-(3-chlorophenyl)benzenesulfonamide Pricemore >>

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